Cas no 2172074-07-4 (2-(2-methanesulfonamidoethyl)piperidine-1-sulfonyl chloride)

• Product Name: 2-(2-methanesulfonamidoethyl)piperidine-1-sulfonyl chloride
• CAS No: 2172074-07-4
• MF: C₈H₁₇ClN₂O₄S₂
• MW: 304.814578771591
• CID: 6446717
• PubChem ID: 165590436
• Update Time: 2025-06-11

2-(2-methanesulfonamidoethyl)piperidine-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-methanesulfonamidoethyl)piperidine-1-sulfonyl chloride
• EN300-1612271
• 2172074-07-4

• Inchi： 1S/C8H17ClN2O4S2/c1-16(12,13)10-6-5-8-4-2-3-7-11(8)17(9,14)15/h8,10H,2-7H2,1H3
• InChI Key： GAPCQEMSJSCZBI-UHFFFAOYSA-N
• SMILES： ClS(N1CCCCC1CCNS(C)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 304.0318271g/mol
• Monoisotopic Mass: 304.0318271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 100Ų

Additional information on 2-(2-methanesulfonamidoethyl)piperidine-1-sulfonyl chloride

Introduction to 2-(2-methanesulfonamidoethyl)piperidine-1-sulfonyl chloride (CAS No. 2172074-07-4)

2-(2-methanesulfonamidoethyl)piperidine-1-sulfonyl chloride (CAS No. 2172074-07-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-(2-methanesulfonamidoethyl)piperidine-1-sulfonyl chloride consists of a piperidine ring functionalized with a sulfonyl chloride group and a methanesulfonamidoethyl moiety. The presence of these functional groups imparts specific chemical properties that make it an attractive candidate for drug design and synthesis. The sulfonyl chloride group, in particular, is known for its reactivity and ability to form stable covalent bonds with nucleophiles, which is crucial for its use in various chemical reactions.

Recent studies have highlighted the importance of 2-(2-methanesulfonamidoethyl)piperidine-1-sulfonyl chloride in the development of new drugs targeting specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its potential as a lead compound for the treatment of neurodegenerative diseases. The compound's ability to modulate specific receptors and enzymes involved in these conditions has been extensively studied, showing promising results in preclinical models.

In addition to its therapeutic applications, 2-(2-methanesulfonamidoethyl)piperidine-1-sulfonyl chloride has also been explored for its use in chemical synthesis. Its reactivity and functional group diversity make it a valuable intermediate in the synthesis of complex molecules. Researchers have utilized this compound to develop novel synthetic routes for the production of bioactive molecules, contributing to the advancement of synthetic chemistry.

The safety and toxicity profiles of 2-(2-methanesulfonamidoethyl)piperidine-1-sulfonyl chloride have been thoroughly evaluated in various studies. Preclinical data indicate that the compound exhibits low toxicity and good biocompatibility, making it suitable for further development as a pharmaceutical agent. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 2-(2-methanesulfonamidoethyl)piperidine-1-sulfonyl chloride (CAS No. 2172074-07-4) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity profile make it an attractive candidate for the development of novel therapeutic agents and synthetic intermediates. Continued research and development are expected to further elucidate its potential and contribute to advancements in the field.